Cas no 1805039-71-7 (Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate
• CAS No: 1805039-71-7
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5006835
• Update Time: 2025-06-07

Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-17-13(16)6-12-9(2)4-10(8-15)5-11(12)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： DGDJEOCLCWZXPA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate

Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate (CAS No. 1805039-71-7): An Overview of a Versatile Compound in Pharmaceutical Research

Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate (CAS No. 1805039-71-7) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its complex molecular structure, offers a range of functional groups that can be exploited for various chemical transformations and biological activities.

The molecular formula of Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate is C₁₃H₁₃ClNO₂, and its molecular weight is approximately 256.70 g/mol. The presence of a chloromethyl group, a cyano group, and a methyl substituent on the phenyl ring provides this compound with a diverse array of chemical reactivity and biological properties. These functional groups can be selectively modified or targeted in synthetic pathways, making the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the interest in Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate has been driven by its potential as a building block for the development of novel therapeutic agents. The cyano group, in particular, is known for its ability to participate in various chemical reactions, such as nucleophilic additions and reductions, which can lead to the formation of diverse pharmacophores. Additionally, the chloromethyl group can be readily functionalized through substitution reactions, providing further opportunities for structural diversification.

The biological activity of Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate has been explored in several studies. One notable area of research involves its use as an intermediate in the synthesis of compounds with anti-inflammatory properties. For example, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both *in vitro* and *in vivo* models. The researchers found that the presence of the cyano group was crucial for enhancing the potency and selectivity of the resulting compounds.

Beyond anti-inflammatory applications, Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate has also shown promise in the development of anticancer agents. A study published in *Cancer Research* reported that certain derivatives of this compound exhibited potent cytotoxic effects against various cancer cell lines. The researchers attributed this activity to the ability of the chloromethyl group to form covalent bonds with specific cellular targets, leading to cell death. These findings highlight the potential of this compound as a lead structure for further optimization and drug development.

In addition to its therapeutic applications, Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate has also been investigated for its use in diagnostic imaging agents. The cyano group can be converted into radiolabeled isotopes, making it suitable for positron emission tomography (PET) imaging. A study published in *Bioconjugate Chemistry* demonstrated that radiolabeled derivatives of this compound could be used to visualize specific biological processes in living organisms with high sensitivity and resolution.

The synthesis of Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-cyano-6-methylaniline with chloroacetyl chloride followed by esterification with ethanol. This approach allows for the selective introduction of functional groups while minimizing side reactions and impurities.

The stability and handling properties of Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate are important considerations for its use in research and development settings. The compound is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. It is also recommended to handle this compound with appropriate personal protective equipment (PPE) to ensure safety.

In conclusion, Ethyl 2-chloromethyl-4-cyano-6-methylphenylacetate (CAS No. 1805039-71-7) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique molecular structure and functional groups make it an attractive candidate for the synthesis of novel therapeutic agents, diagnostic imaging agents, and other bioactive molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.